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Compound of Interest

Compound Name: 4' 7-Dimethoxyisoflavone

Cat. No.: B191126

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4',7-Dimethoxyisoflavone, also known as Dimethoxydaidzein, is a natural
isoflavonoid isolated from plants such as Albizzia lebbeck[1]. While its most prominently
documented biological activity in the literature is antifungal, its structural similarity to other well-
studied isoflavones suggests potential applications in other areas of cell biology research[1][2].
Notably, it is a known inhibitor of testosterone 5a-reductase, indicating a potential role in
steroid-hormone-related cancer research, such as prostate cancer[3].

Furthermore, the broader class of methoxylated flavonoids consistently demonstrates
anticancer and anti-inflammatory properties in various cell culture models. These activities are
often mediated through the modulation of key cellular signaling pathways, including PI3K/Akt
and NF-kB/MAPK.

This document provides a comprehensive guide for researchers looking to investigate the
potential biological effects of 4',7-Dimethoxyisoflavone in cell culture. It includes detailed
protocols for preparing the compound and for conducting fundamental assays to assess its
impact on cell viability, apoptosis, cell cycle, and inflammation. The signaling pathways and
guantitative data presented are based on published findings for structurally related compounds,
offering a strong foundational hypothesis for experimental design.

Physicochemical Properties and Stock Solution
Preparation
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Proper preparation and storage of 4',7-Dimethoxyisoflavone are critical for reproducible
experimental results.

Table 1: Physicochemical Properties of 4',7-Dimethoxyisoflavone

Property Value Reference
Synonyms Dimethoxydaidzein [11[3]
Molecular Formula C17H1404 [2]
Molecular Weight 282.29 g/mol [2]

CAS Number 1157-39-7 [2]
Appearance Powder [2]

| Solubility | DMSO (= 14 mM) |[2] |

Protocol 1: Preparation of 4',7-Dimethoxyisoflavone Stock Solution

Materials:

4',7-Dimethoxyisoflavone powder (e.g., Selleck Chemicals, MedchemExpress)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Procedure:

¢ Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of 4',7-
Dimethoxyisoflavone needed.

o Formula: Mass (mg) = Desired Concentration (M) x Final Volume (L) x Molecular Weight (
g/mol ) x 1000 (mg/qg)
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o Example (for 1 mL of 10 mM stock): Mass = 0.010 mol/L x 0.001 L x 282.29 g/mol x 1000
mg/g = 2.82 mg.

o Dissolution: Aseptically add the calculated mass of the powder to a sterile tube. Add the
corresponding volume of fresh, anhydrous DMSO.

o Solubilization: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath may aid dissolution, but avoid overheating.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots to
prevent repeated freeze-thaw cycles, which can degrade the compound[1].

o Storage Conditions: Store the aliquots protected from light at -20°C for short-term storage
(up to 1 month) or at -80°C for long-term storage (up to 1 year)[1][2].

Applications and Experimental Workflows

The following sections outline potential applications for 4',7-Dimethoxyisoflavone and provide
a general workflow for its investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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